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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

A Comparative Analysis of Strontium Bromide
Synthesis Methods: A Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient and cost-effective
synthesis of strontium bromide is a critical consideration. This guide provides a comparative
analysis of the most common methods for synthesizing strontium bromide, offering insights into
their respective cost-effectiveness, procedural details, and potential applications.

Strontium bromide (SrBrz2) is a compound with diverse applications, ranging from its use in
pharmaceuticals to its role as a tracer in geochemical research. The choice of synthesis
method can significantly impact the purity, yield, and overall cost of the final product. This
analysis focuses on three primary methods: the reaction of strontium carbonate with
hydrobromic acid, the reaction of strontium hydroxide with hydrobromic acid, and an alternative
industrial approach designed to circumvent the high cost of hydrobromic acid.

Comparative Overview of Synthesis Methods

The selection of an appropriate synthesis method for strontium bromide hinges on a balance of
factors including raw material cost, desired purity, reaction yield, and scalability. Below is a
summary of the key quantitative aspects of the three primary methods.
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Parameter

Method 1:
Strontium
Carbonate +
Hydrobromic Acid

Method 2:
Strontium
Hydroxide +
Hydrobromic Acid

Method 3:
Industrial (SrCOs +
HCI + NaBr)

Primary Reagents

Strontium Carbonate
(SrCOs), Hydrobromic
Acid (HBr)

Strontium Hydroxide
(Sr(OH)2),
Hydrobromic Acid
(HBr)

Strontium Carbonate
(SrCO0s), Hydrochloric
Acid (HCI), Sodium
Bromide (NaBr)

Purity

High purity achievable

with appropriate

High purity achievable

with appropriate

Potentially lower purity
without extensive
purification, but
suitable for many
industrial applications.

A purity of up to

Key Cost Driver

purification. purification.
97.6% has been
reported using
hydrobromic acid in a
modified process.[1]
) ) Avoids the direct use
High cost of High cost of

hydrobromic acid.

hydrobromic acid.

of expensive

hydrobromic acid.[1]

Byproducts

Carbon Dioxide (COz2),
Water (H20)

Water (H20)

Sodium Chloride
(NaCl), Water (H20),
Carbon Dioxide (COz2)

Energy Consumption

Moderate; requires
heating for reaction

and crystallization.

Moderate;
neutralization reaction
is exothermic, but may
require heating for

crystallization.

Potentially higher due
to multiple reaction

and separation steps.

Experimental Protocols

Detailed experimental procedures are essential for replicating and optimizing the synthesis of

strontium bromide. The following are representative protocols for each of the discussed
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methods.

Method 1: Synthesis from Strontium Carbonate and
Hydrobromic Acid

This method involves the reaction of a strontium salt with hydrobromic acid to produce
strontium bromide.

Reaction: SrCOs + 2HBr - SrBr2 + H20 + CO2[2]
Procedure:

 In a well-ventilated fume hood, slowly add a stoichiometric amount of hydrobromic acid (e.qg.,
48% aqueous solution) to a suspension of strontium carbonate in distilled water with
constant stirring.

e The reaction will produce carbon dioxide gas, so the addition of acid should be gradual to
control effervescence.

e Once the reaction is complete (i.e., no more gas evolution), gently heat the solution to
ensure all the strontium carbonate has reacted.

« Filter the hot solution to remove any unreacted starting material or insoluble impurities.

 Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath
to induce crystallization of strontium bromide hexahydrate (SrBr2-6H20).

o Collect the crystals by filtration and wash them with a small amount of cold distilled water.

e To obtain anhydrous strontium bromide, the hexahydrate can be heated to 180°C.[2]

Method 2: Synthesis from Strontium Hydroxide and
Hydrobromic Acid

This method utilizes the neutralization reaction between a base (strontium hydroxide) and an
acid (hydrobromic acid).[2]

Reaction: Sr(OH)2 + 2HBr - SrBr2 + 2H20][3][4]
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Procedure:

Dissolve strontium hydroxide in distilled water. Gentle heating may be required to aid
dissolution.

In a separate beaker, dilute the required amount of hydrobromic acid (e.g., 48% aqueous
solution) with distilled water.

Slowly add the hydrobromic acid solution to the strontium hydroxide solution with continuous
stirring. The reaction is exothermic.

Monitor the pH of the solution. The addition of acid should continue until the solution is
neutral (pH = 7).

Filter the resulting solution to remove any impurities.

Concentrate the filtrate by gentle heating to initiate crystallization.

Cool the solution to induce the formation of strontium bromide hexahydrate crystals.

Isolate the crystals by filtration, wash with cold distilled water, and dry.

Anhydrous strontium bromide can be obtained by heating the hexahydrate at 180°C.[2]

Method 3: Industrial Synthesis without Hydrobromic
Acid

This more cost-effective industrial process avoids the direct use of expensive hydrobromic acid

by employing a double displacement reaction.[1]

Conceptual Steps:

Strontium Chloride Formation: React strontium carbonate with hydrochloric acid to produce
strontium chloride, water, and carbon dioxide.

o SrCOs + 2HCI - SrCl2 + H20 + CO2

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Strontium_bromide
https://www.researchgate.net/publication/324634413_Affordable_Process_for_the_Production_of_Strontium_Bromide_Used_in_Low_Grade_Heat_Recovery_Applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

» Double Displacement: React the strontium chloride solution with a solution of sodium

bromide. Due to the lower solubility of sodium chloride in certain solvents (like ethanol),

strontium bromide can be selectively isolated.

o SrClz + 2NaBr — SrBr2 + 2NaCl

 Purification: The strontium bromide is then purified from the reaction mixture. The high

solubility of strontium bromide in ethanol can be exploited to separate it from the less soluble

sodium chloride.[1]

Cost-Effectiveness Analysis

A precise cost-effectiveness analysis depends on the current market prices of the reagents.

However, a qualitative and estimated quantitative comparison can be made based on available

data.
. Price (USDIkg) -
Reagent Purity )
Approximate
i $63.80 (100g) - $236.00
Strontium Carbonate >99.9%
(5000)
Strontium Carbonate Fine $8.53/kg[5]

Strontium Carbonate

Electronic Grade

$26.00 - $141.00[6]

Hydrobromic Acid 48% $148.00 - $117.20 (bulk)[7]
Hydrobromic Acid 48% ~$31.73/L (200L)[8]
Hydrobromic Acid 48% ~$32.50 (1kg)[9]

Varies significantly with

Hydrochloric Acid 31.5% Industrial Grade guantity, from ~$19/quart to
bulk pricing[10]
Hydrochloric Acid Industrial Grade $185 - $265/Ton[11]

Sodium Bromide

Technical Grade

~$16.10/kg (50 Ib bag)[12]

Sodium Bromide

Extrapure

~$30.50/kg (500g)[13]
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Analysis:

e Methods 1 and 2 are heavily impacted by the high cost of hydrobromic acid. While these
methods are straightforward and can produce high-purity strontium bromide, they are less
economically viable for large-scale production.

» Method 3 presents a more cost-effective alternative for industrial applications by utilizing
cheaper and more readily available reagents like hydrochloric acid and sodium bromide. The
trade-off may be in the initial purity of the product, potentially requiring additional purification
steps which would add to the overall cost and complexity. The projected prices for strontium
bromide produced via a modified industrial process are in the range of 0.09-0.28 €/kWh of
heat stored, indicating its economic advantage for large-scale applications.[1]

Visualization of Synthesis Pathways

The logical flow of the synthesis methods can be visualized to better understand the process
choices.

Caption: Comparative pathways for Strontium Bromide synthesis.

Conclusion

The choice of a synthesis method for strontium bromide requires careful consideration of the
desired scale of production, purity requirements, and economic constraints. For laboratory-
scale synthesis where high purity is paramount and cost is a secondary concern, the direct
reaction of strontium carbonate or strontium hydroxide with hydrobromic acid offers a
straightforward route. However, for industrial-scale production, the alternative pathway utilizing
hydrochloric acid and sodium bromide presents a significantly more cost-effective approach,
albeit with potential challenges in purification. Researchers and production managers should
weigh these factors to select the most appropriate method for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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